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Compound of Interest

Compound Name: Benclothiaz

Cat. No.: B3033156 Get Quote

Disclaimer: This document provides a comprehensive overview of the available toxicological

information for Benclothiaz. It is important to note that publicly available, in-depth toxicological

studies specifically for Benclothiaz are limited. Therefore, this guide also includes information

on the broader class of benzothiazoles and related compounds to provide a more complete

picture of the potential toxicological profile. Data not specific to Benclothiaz is clearly

indicated. This guide is intended for researchers, scientists, and drug development

professionals.

Executive Summary
Benclothiaz is a chemical compound belonging to the benzothiazole family. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Benclothiaz
is classified as harmful if swallowed, may cause damage to organs, and is very toxic to aquatic

life with long-lasting effects[1][2]. A significant data gap exists in the public domain regarding

comprehensive toxicological studies on Benclothiaz, including detailed acute, sub-chronic,

chronic, genetic, and reproductive toxicity data. This guide synthesizes the available hazard

classifications for Benclothiaz and provides context by summarizing toxicological data for

related benzothiazole compounds. It also outlines general experimental protocols for key

toxicological endpoints and visualizes a potential metabolic pathway and standard

experimental workflows.
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Property Value Reference

CAS Number 89583-90-4 [1]

Molecular Formula C₇H₄ClNS [1]

Molecular Weight 169.63 g/mol [1]

Appearance Not available

Solubility Not available

Synonyms
7-chloro-1,2-benzothiazole,

Clothiazoben
[1]

Toxicological Data
Acute Toxicity
Specific acute toxicity data for Benclothiaz, such as LD50 (median lethal dose) values, are not

readily available in the public scientific literature. The GHS classification indicates that it is

"Harmful if swallowed" (Acute Toxicity, Oral: Category 4)[1]. For illustrative purposes, acute

toxicity data for the parent compound, Benzothiazole, are provided below.

Table 1: Acute Toxicity of Benzothiazole (CAS No. 95-16-9) - Illustrative Data

Route of
Administration

Species Parameter Value Reference

Oral Rat LD50

493 mg/kg

(male), 466

mg/kg (female)

Dermal Rat LD50
933 mg/kg

(female)

Inhalation Rat LC50 (4h)
5 mg/L

(dust/mist)
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No specific sub-chronic or chronic toxicity studies for Benclothiaz were identified. The GHS

classification "May cause damage to organs" (Specific Target Organ Toxicity, Single Exposure:

Category 2) suggests the potential for organ-specific effects[1]. Studies on other benzothiazole

derivatives have shown effects on the liver and kidneys following repeated exposure[3][4].

Genotoxicity and Carcinogenicity
There is no available data on the genotoxicity or carcinogenicity of Benclothiaz. The parent

compound, benzothiazole, has been reported to be positive in the Ames test (a bacterial

reverse mutation assay) in the presence of metabolic activation, suggesting a potential for

mutagenicity[3][4][5]. Some benzothiazole derivatives have been associated with carcinogenic

potential[6].

Reproductive and Developmental Toxicity
No reproductive or developmental toxicity studies for Benclothiaz were found in the public

literature.

Ecotoxicity
Benclothiaz is classified as "Very toxic to aquatic life" (Hazardous to the aquatic environment,

acute hazard: Category 1) and "Very toxic to aquatic life with long lasting effects" (Hazardous to

the aquatic environment, long-term hazard: Category 1)[1][2]. This indicates that the substance

can cause significant harm to aquatic organisms. Studies on related compounds like 2-

(thiocyanomethylthio)benzothiazole (TCMTB) have shown high toxicity to aquatic

invertebrates[7][8].

Mechanism of Toxicity and Metabolism
The precise mechanism of toxicity for Benclothiaz has not been elucidated. However, the

toxicity of many benzothiazoles is linked to their metabolism. Metabolic activation, often by

cytochrome P450 enzymes in the liver, can lead to the formation of reactive metabolites[9][10]

[11]. These reactive metabolites can then bind to cellular macromolecules like DNA and

proteins, leading to cellular damage, mutations, and organ toxicity[3][4].

The following diagram illustrates a generalized metabolic activation pathway for

benzothiazoles.
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Generalized Metabolic Activation of Benzothiazoles
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Caption: Generalized metabolic pathway of benzothiazoles.

Experimental Protocols
Detailed experimental protocols for toxicological studies on Benclothiaz are not available. The

following are generalized protocols for key toxicity assays based on OECD (Organisation for

Economic Co-operation and Development) guidelines, which represent the standard

methodologies for such studies.

Acute Oral Toxicity (based on OECD Guideline 420, 423,
or 425)
This study provides information on the health hazards likely to arise from a single, short-term

oral exposure to a substance[12][13][14][15][16].
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Acute Oral Toxicity Study Workflow (Generic)

Animal Selection
(e.g., Rats, one sex)

Dose Range-Finding Study
(Optional)

Main Study:
Single oral dose administration

(graduated dose levels)

Observation Period
(Typically 14 days)

- Clinical signs
- Body weight

- Mortality

Gross Necropsy
of all animals

Data Analysis
(e.g., LD50 calculation)
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Caption: Generalized workflow for an acute oral toxicity study.
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Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)
This in vitro assay is used to assess the mutagenic potential of a substance by measuring its

ability to induce reverse mutations in specific strains of Salmonella typhimurium and

Escherichia coli[17][18][19][20].

Ames Test Workflow (Generic)

Bacterial Strain Selection
(e.g., S. typhimurium, E. coli)

Exposure of Bacteria to Test Substance
(with and without S9 metabolic activation)

Test Substance Preparation
(Multiple concentrations)

Plating on Minimal Agar
(Lacking specific amino acid)

Incubation
(e.g., 48-72 hours at 37°C)
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Caption: Generalized workflow for the Ames test.

Reproductive/Developmental Toxicity Screening Test
(based on OECD Guideline 421 or 422)
This study provides initial information on the potential effects of a substance on reproductive

performance and the development of offspring[21][22][23][24][25].
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Reproductive/Developmental Toxicity Screening Workflow (Generic)

Animal Selection
(e.g., Rats, males and females)
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Caption: Generalized workflow for a reproductive/developmental toxicity screening study.

Conclusion and Recommendations
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The available data for Benclothiaz is limited to its GHS classification, which indicates that it is

harmful if swallowed, may cause damage to organs, and is highly toxic to the aquatic

environment. There is a significant lack of comprehensive, publicly available toxicological

studies for this specific compound. Based on the toxicological profiles of related benzothiazole

compounds, potential areas of concern for Benclothiaz could include acute toxicity, organ

toxicity (particularly liver and kidney), and genotoxicity.

For a thorough risk assessment of Benclothiaz, it is recommended that further toxicological

studies be conducted according to standardized international guidelines (e.g., OECD). These

studies should include, at a minimum:

Acute toxicity studies via relevant routes of exposure.

Sub-chronic and chronic toxicity studies to identify target organs and establish No-Observed-

Adverse-Effect Levels (NOAELs).

A battery of genotoxicity tests (in vitro and in vivo).

Reproductive and developmental toxicity studies.

Carcinogenicity bioassays, if warranted by genotoxicity data and expected human exposure.

Until such data becomes available, a precautionary approach should be taken when handling

Benclothiaz, with appropriate personal protective equipment and environmental containment

measures to minimize exposure and prevent release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Toxicological Profile of Benclothiaz: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033156#toxicological-profile-of-benclothiaz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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